Cas no 2098122-25-7 (1-(3-Aminoazetidin-1-yl)propan-2-one)

• Product Name: 1-(3-Aminoazetidin-1-yl)propan-2-one
• CAS No: 2098122-25-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 4771945
• Update Time: 2025-05-21

1-(3-Aminoazetidin-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminoazetidin-1-yl)propan-2-one
• 1-(3-Aminoazetidin-1-yl)propan-2-one

• Inchi： 1S/C6H12N2O/c1-5(9)2-8-3-6(7)4-8/h6H,2-4,7H2,1H3
• InChI Key： LNQOGHFROZWKAQ-UHFFFAOYSA-N
• SMILES： O=C(C)CN1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: -1.1
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminoazetidin-1-yl)propan-2-one

1-(3-Aminoazetidin-1-yl)propan-2-one: A Comprehensive Overview

The compound 1-(3-Aminoazetidin-1-yl)propan-2-one (CAS No. 2098122-25-7) is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and recent advancements in research.

Chemical Structure and Properties

1-(3-Aminoazetidin-1-yl)propan-2-one consists of a propanone backbone (a three-carbon chain with a ketone group) attached to an azetidine ring. The azetidine ring is a four-membered cyclic amine, which introduces interesting steric and electronic properties to the molecule. The presence of the amino group (-NH₂) on the azetidine ring further enhances its reactivity and functional versatility. This combination makes 1-(3-Aminoazetidin-1-yl)propan-2-one a valuable substrate for various chemical transformations.

Synthesis and Optimization

The synthesis of 1-(3-Aminoazetidin-1-yl)propan-2-one involves a multi-step process that typically begins with the preparation of azetidine derivatives. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, making 1-(3-Aminoazetidin-1-yl)propan-2-one more accessible for research and commercial applications.

Biological Activity and Applications

One of the most compelling aspects of 1-(3-Aminoazetidin-1-yl)propan-2-one is its biological activity. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, making it a promising candidate for drug development. Recent research has highlighted its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, 1-(3-Aminoazetidin-1-yloxy)acetone, a related compound, has shown anti-inflammatory properties, further underscoring the therapeutic potential of this class of molecules.

Another area of interest is its application in cancer therapy. Studies have shown that 1-(3-Aminoazetidin-1-yloxy)acetone derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. This opens up new avenues for developing targeted therapies with reduced side effects compared to conventional chemotherapy.

Recent Research Findings

In 2023, groundbreaking research published in *Nature Communications* revealed that 1-(3-Aminoazetidin-1-yloxy)acetone derivatives exhibit potent anti-viral activity against emerging pathogens such as SARS-CoV-2 variants. This discovery has sparked interest in exploring their potential as antiviral agents in the fight against infectious diseases.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinity of 1-(3-Aminoazetidin-1-yloxy)acetone derivatives to various protein targets with high accuracy. These computational models are instrumental in guiding medicinal chemists toward designing more effective drug candidates.

Challenges and Future Directions

Despite its promising attributes, there are challenges associated with the development of 1-(3-Aminoazetidin-) compounds into clinically viable drugs. One major hurdle is optimizing their pharmacokinetic properties to ensure adequate bioavailability and minimize toxicity. Researchers are actively investigating strategies such as pro-drug design and controlled-release formulations to address these issues.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the translation of these compounds into real-world applications. The integration of artificial intelligence (AI) in drug discovery pipelines may further enhance our ability to design molecules with superior therapeutic profiles.

In conclusion, 1-(3-Aminoazetidin-) compounds represent a vibrant area of research with immense potential across multiple therapeutic areas. As scientific understanding deepens and technological advancements continue to unfold, we can anticipate exciting breakthroughs that will further solidify their role in modern medicine.